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Compound of Interest

Compound Name: RED 4

Cat. No.: B1171687 Get Quote

In the dynamic environment of research and drug development, the precise and safe handling

of all laboratory materials is paramount. This guide provides essential safety and logistical

information for a substance ambiguously referred to as "RED 4." It is critical to first accurately

identify the specific chemical from its container's label and the corresponding Safety Data

Sheet (SDS). The term "RED 4" can refer to several different red colorants, each with distinct

physical, chemical, and toxicological properties. This document addresses the most common

substances identified as "RED 4" to ensure the safety of all laboratory personnel.

Immediate Safety and Identification
Before handling any substance, verify its exact identity. The most common chemicals that may

be labeled or referred to as "RED 4" include:

Carmine (Natural Red 4, C.I. 75470): A red pigment derived from the alum lake of carminic

acid, which is extracted from cochineal insects.

FD&C Red No. 4 (C.I. 14700): A synthetic dye.

Pigment Red 4: A synthetic organic pigment.

FD&C Red No. 40 (Allura Red AC): A common synthetic food, drug, and cosmetic dye.[1][2]

[3]
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Consult the manufacturer's Safety Data Sheet (SDS) for the specific hazards associated with

the compound in your laboratory.

Personal Protective Equipment (PPE)
Consistent use of appropriate Personal Protective Equipment is the most critical line of defense

against chemical exposure. The following table summarizes the recommended PPE for

handling the potential "RED 4" substances in powder form, which is a common presentation for

these dyes.

PPE Category Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[4] A face shield

may be required for large

quantities.

Protects against airborne dust

particles and accidental

splashes that can cause eye

irritation.

Skin Protection

Wear impervious, chemical-

resistant gloves (e.g., nitrile).

[4] Wear a lab coat or

chemical-resistant clothing.[4]

[5]

Prevents skin contact, which

may cause irritation or allergic

reactions. Carmine, in

particular, will stain the skin.[5]

Respiratory Protection

For operations generating

dust, use a NIOSH-approved

respirator (e.g., N95) or a full-

face respirator if exposure

limits are exceeded.[4]

Minimizes inhalation of

airborne particles, which can

cause respiratory tract

irritation.[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for maintaining a safe laboratory

environment.

General Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1171687?utm_src=pdf-body
https://www.echemi.com/sds/pigmentred4-pid_Seven19322.html
https://www.echemi.com/sds/pigmentred4-pid_Seven19322.html
https://www.echemi.com/sds/pigmentred4-pid_Seven19322.html
https://www.flinnsci.com/sds_216-carmine/sds_216/
https://www.flinnsci.com/sds_216-carmine/sds_216/
https://www.echemi.com/sds/pigmentred4-pid_Seven19322.html
https://pim-resources.coleparmer.com/sds/95254.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Before handling, ensure that an emergency eye wash station and safety shower

are readily accessible.[7] Read the substance-specific SDS thoroughly.

Ventilation: Handle the substance in a well-ventilated area, preferably within a chemical fume

hood, to minimize dust generation and inhalation.[7]

Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust

clouds. Use appropriate tools (e.g., spatulas).

Housekeeping: Clean up any spills promptly according to the procedures outlined in the

SDS. Avoid dry sweeping of dust; instead, use a wet method for cleanup.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

substance, even if gloves were worn.[4]

Waste Disposal Protocol
Segregation: Do not mix "RED 4" waste with other waste streams.

Containment: Collect waste in a clearly labeled, sealed container. For contaminated

materials like gloves and wipes, place them in a designated hazardous waste bag.

Disposal: Dispose of the waste in accordance with all local, state, and federal regulations.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Quantitative Data Summary
The following table summarizes available toxicological data for potential "RED 4" substances.

The absence of data does not imply that a substance is harmless.
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Substance CAS Number LD50 Oral (Rat) Acute Effects

Carmine 1390-65-4 No data available[5][6]

May cause eye, skin,

and respiratory tract

irritation.[6] Harmful in

contact with skin.[8]

Pigment Red 4 2814-77-9 No data available

May cause skin, eye,

and respiratory

irritation. When

heated to

decomposition, it may

emit toxic fumes of Cl-

and NOx.[4]

FD&C Red No. 40 25956-17-6 > 10,000 mg/kg[2]

Generally considered

non-hazardous, but

treat all lab chemicals

with caution.

Experimental Protocols & Workflows
The following diagrams illustrate the standard workflows for handling and disposing of "RED 4"

in a laboratory setting.
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Standard Laboratory Workflow for "RED 4"
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Spill Occurs

Evacuate Immediate Area

Don Additional PPE if Necessary

Contain Spill (e.g., with absorbent pads)

Clean Spill Area with Appropriate Method

Dispose of Contaminated Materials as Hazardous Waste

Report Incident to Lab Supervisor/EHS

Click to download full resolution via product page

Spill Response Protocol for "RED 4"

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

